4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H7ClF4O2/c15-11-3-1-8(13(20)21)5-9(11)7-2-4-12(16)10(6-7)14(17,18)19/h1-6H,(H,20,21)
• InChI Key: GOJOYMFCSUFJPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)Cl)C(F)(F)F)F
• Molecular Formula: C14H7ClF4O2
• DSSTOX Substance ID: DTXSID50691866
• Molecular Weight: 318.65 g/mol
• CAS RN: 1262010-70-7

Description

4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% (4-CFTB) is a synthetic compound with a wide range of applications in both scientific research and industrial production. In particular, 4-CFTB has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the study of biochemical and physiological effects, including the inhibition of enzymes involved in the metabolism of drugs, the inhibition of the growth of bacteria and fungi, and the inhibition of the activity of certain proteins. In addition, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% has been used in the study of the effects of environmental pollutants on human health, as well as in the development of new materials for use in the medical and biotechnology industries.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of drugs, as well as an inhibitor of the growth of bacteria and fungi. In addition, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% has been shown to inhibit the activity of certain proteins, such as those involved in the transport of ions across cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% have been studied in both laboratory and clinical settings. In laboratory studies, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as the growth of bacteria and fungi. In clinical studies, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% has been shown to have a variety of effects on human health, including the inhibition of the activity of certain proteins involved in the transport of ions across cell membranes.

Advantages and Limitations for Lab Experiments

The use of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. First, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% is relatively stable and can be stored for long periods of time without degradation. Second, the compound is relatively non-toxic and can be handled safely in laboratory settings. Finally, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% is relatively inexpensive and can be easily obtained from chemical suppliers.
However, there are also some limitations to the use of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments. For example, the compound is not very soluble in water, which can make it difficult to use in certain experiments. In addition, the compound is not very stable in the presence of light or oxygen, which can limit its use in certain applications.

Future Directions

The potential applications of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% are still being explored, and there are a number of potential future directions for research. For example, further research could be conducted to explore the biochemical and physiological effects of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% in more detail. In addition, further research could be conducted to explore the potential uses of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% in the development of new materials for use in the medical and biotechnology industries. Finally, further research could be conducted to explore the potential uses of 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% in the study of environmental pollutants and their effects on human health.

Synthesis Methods

4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% is synthesized by a reaction between 4-chlorobenzoyl chloride and 4-fluoro-3-trifluoromethylbenzene. This is a two-step process, beginning with the reaction of 4-chlorobenzoyl chloride with 4-fluoro-3-trifluoromethylbenzene in the presence of a catalyst such as p-toluenesulfonic acid. This reaction produces 4-chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid. The acid is then purified by recrystallization in ethanol to obtain the final product, 4-Chloro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%, with a purity of 95%.